Cas no 2243187-08-6 (benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate
• CAS No: 2243187-08-6
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 6561534
• PubChem ID: 165932540
• Update Time: 2025-05-21

benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate
• EN300-6431011
• 2243187-08-6

• Inchi： 1S/C14H13BrN2O2/c1-10-7-12(15)8-16-13(10)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： NKGPRVJUDRBWPJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.01604g/mol
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate

Benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate: A Comprehensive Overview

Benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate, identified by the CAS number 2243187-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a substituted pyridine ring and a carbamate functional group. The presence of the bromine atom at the 5-position of the pyridine ring and the methyl group at the 3-position introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate involves a series of well-established organic reactions. The starting material, 5-bromo-3-methylpyridine, undergoes nucleophilic substitution or coupling reactions to introduce the carbamate group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. These developments are particularly relevant in the context of drug discovery, where precise control over molecular structure is crucial.

One of the most promising applications of benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate lies in its potential as a precursor for bioactive compounds. The pyridine ring, being an aromatic heterocycle, is known for its ability to interact with biological targets such as enzymes and receptors. Studies have shown that substituents on the pyridine ring can significantly influence these interactions, making this compound a versatile building block for medicinal chemists.

Recent research has also explored the role of benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate in materials science. Its ability to form stable covalent bonds under specific conditions makes it a candidate for use in polymer synthesis and cross-linking reactions. Additionally, its thermal stability and resistance to degradation under certain conditions make it suitable for applications in high-performance materials.

In terms of environmental impact, benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate has been studied for its biodegradability and potential toxicity. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to simpler organic molecules. However, further studies are required to fully understand its environmental fate and to develop strategies for minimizing ecological risks.

The structural versatility of benzyl N-(5-bromo-3-methylpyridin-2-yl)carbamate also lends itself to applications in analytical chemistry. Its ability to act as a chelating agent or a ligand in coordination chemistry has been explored in recent studies. These properties make it a valuable tool in developing new analytical methods for detecting metal ions or other analytes in complex matrices.

In conclusion, benzyl N-(5-bromo-3-methylpyridin-2-yli carbamate (CAS No. 2243187086) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as an important molecule for future research and development.